N,N-dimethyl-4-(2-phenylethoxy)benzamide

• IUPAC Name: N,N-dimethyl-4-(2-phenylethoxy)benzamide
• InChI: InChI=1S/C17H19NO2/c1-18(2)17(19)15-8-10-16(11-9-15)20-13-12-14-6-4-3-5-7-14/h3-11H,12-13H2,1-2H3
• InChI Key: ORTMZACZLFCBQV-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)OCCC2=CC=CC=C2
• Molecular Formula: C17H19NO2
• Molecular Weight: 269.34 g/mol

Description

N,N-dimethyl-4-(2-phenylethoxy)benzamide is a synthetic compound that belongs to the class of benzamides. It is also known as DPBA and has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions.

Mechanism of Action

The mechanism of action of N,N-dimethyl-4-(2-phenylethoxy)benzamide is not fully understood. However, it is believed to act by inhibiting the activity of cyclooxygenase enzymes, which are involved in the production of prostaglandins. Prostaglandins are known to play a key role in the inflammatory response, and their inhibition can lead to the reduction of inflammation and pain.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation and pain in various animal models. It has also been shown to exhibit neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using N,N-dimethyl-4-(2-phenylethoxy)benzamide in lab experiments include its high yield and purity, as well as its potential applications in a wide range of scientific research. However, one limitation of using this compound is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments.

Future Directions

There are several future directions for research on N,N-dimethyl-4-(2-phenylethoxy)benzamide. One potential direction is to further investigate its mechanism of action and to identify its molecular targets. Another potential direction is to study its potential applications in the treatment of various diseases, including cancer and Alzheimer's disease. Additionally, future research could focus on developing new analogs of this compound with improved potency and selectivity.

Synthesis Methods

The synthesis of N,N-dimethyl-4-(2-phenylethoxy)benzamide involves the reaction between 4-(2-phenylethoxy)benzoic acid and N,N-dimethylformamide dimethyl acetal in the presence of a catalyst. The reaction is carried out under controlled conditions to obtain the desired product in high yield and purity.

Scientific Research Applications

N,N-dimethyl-4-(2-phenylethoxy)benzamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. It has also been studied for its potential applications in the treatment of various diseases, including cancer and Alzheimer's disease.